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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous chemicals like 1-Iodopentane.

This guide provides immediate, essential safety protocols and logistical information, including

detailed operational and disposal plans, to foster a secure and efficient research environment.

Physicochemical and Safety Data
A clear understanding of the properties of 1-Iodopentane is the first step toward safe handling.

The following table summarizes key quantitative data for quick reference.

Property Value

Molecular Formula C5H11I[1][2]

Molecular Weight 198.05 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid[1][4]

Odor Gasoline-like[1]

Boiling Point 155.0 - 157.0 °C[1]

Density 1.510 g/cm³[1]

Flash Point 43 °C / 109.4 °F[2]

Vapor Density 6.83[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)
1-Iodopentane is a flammable liquid and vapor that can cause skin and serious eye irritation,

and may also lead to respiratory irritation.[4][5][6] It is crucial to use appropriate personal

protective equipment (PPE) to minimize exposure.

Hazard PPE and Engineering Controls

Inhalation

Work in a well-ventilated area. Use a

NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][2]

Skin Contact
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2]

Eye Contact

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2]

Flammability

Keep away from heat, sparks, and open flames.

[1][7] Use spark-proof tools and explosion-proof

equipment.[1][7]

General
Facilities should be equipped with an eyewash

station and a safety shower.[1]

Experimental Workflow for Safe Handling
A systematic approach is essential for handling 1-Iodopentane safely. The following diagram

illustrates the key steps from preparation to disposal.
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Experimental Workflow for 1-Iodopentane

Preparation

Handling

Disposal & Spill Management

Review SDS

Don Appropriate PPE

Ensure Proper Ventilation

Ground and bond containers

Proceed to handling

Use spark-proof tools

Keep container tightly closed

Absorb spill with inert material

In case of spill

Dispose of as hazardous waste

After use

Collect in a suitable, closed container

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Iodopentane.
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Step-by-Step Operational Plan
1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Iodopentane.[8][9]

Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical safety

goggles, protective gloves, and a lab coat.[1][2]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[1][7]

2. Handling and Storage:

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][7]

Tools: Use only non-sparking tools to avoid ignition sources.[1][4][7]

Storage: Store 1-Iodopentane in a tightly closed container in a cool, dry, and well-ventilated

area away from heat, sparks, and flame.[1][7] It is also light-sensitive and should be stored in

a dark place.[5][8]

3. Disposal:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[1]

Disposal Method: Dispose of unused material and contaminated packaging in an approved

waste disposal plant.[2] One method is to burn it in a chemical incinerator equipped with an

afterburner and scrubber, taking extra care due to its high flammability.[8]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][10]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical

attention.[1]

Spill Response: In case of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[1][7] Remove all sources of

ignition and provide ventilation.[1][7]

This guide is intended to provide essential information for the safe handling of 1-Iodopentane.

Always refer to your institution's specific safety protocols and the most current Safety Data

Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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